Cas no 957062-79-2 (N-Cyclopropyl 2-bromo-4-trifluoromethoxybenzenesulfonamide)

• Product Name: N-Cyclopropyl 2-bromo-4-trifluoromethoxybenzenesulfonamide
• CAS No: 957062-79-2
• MF: C₁₀H₉BrF₃NO₃S
• MW: 360.147571325302
• MDL: MFCD09878380
• CID: 802751
• PubChem ID: 26985678
• Update Time: 2025-04-19

N-Cyclopropyl 2-bromo-4-trifluoromethoxybenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide,2-bromo-N-cyclopropyl-4-(trifluoromethoxy)-
• 2-bromo-N-cyclopropyl-4-(trifluoromethoxy)benzenesulfonamide
• N-Cyclopropyl 2-bromo-4-trifluoromethoxybenzenesulfonamide
• 2-Bromo-N-cyclopropyl-4-(trifluoromethoxy)benzenesulphonamide
• PC3494
• 2-bromo-1-(cyclopropylsulfamoyl)-4-trifluoromethoxybenzene
• BS-23749
• CS-0205858
• MFCD09878380
• 2-Bromo-N-cyclopropyl-4-(trifluoromethoxy)benzene-1-sulfonamide
• AKOS015835320
• DTXSID40650467
• A845410
• 957062-79-2
• SB82809
• DB-371493
• N-CYCLOPROPYL-2-BROMO-4-TRIFLUOROMETHOXYBENZENESULFONAMIDE

• MDL： MFCD09878380
• Inchi： 1S/C10H9BrF3NO3S/c11-8-5-7(18-10(12,13)14)3-4-9(8)19(16,17)15-6-1-2-6/h3-6,15H,1-2H2
• InChI Key： DLYQRSNWDOGOQK-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1S(NC1CC1)(=O)=O)OC(F)(F)F

Computed Properties

• Exact Mass: 358.94400
• Monoisotopic Mass: 358.944
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.8A^2
• XLogP3: 3.3

Experimental Properties

• Density: 1.8
• Boiling Point: 371.2°Cat760mmHg
• Flash Point: 178.3°C
• Refractive Index: 1.569
• PSA: 63.78000
• LogP: 4.26010

N-Cyclopropyl 2-bromo-4-trifluoromethoxybenzenesulfonamide Security Information

• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides